2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-2-yl)methyl]acetamide

• IUPAC Name: 2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H20N4O3/c1-2-27-17-8-6-15(7-9-17)18-11-20(26)24(14-23-18)13-19(25)22-12-16-5-3-4-10-21-16/h3-11,14H,2,12-13H2,1H3,(H,22,25)
• InChI Key: WKUGXFUQUIRHRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethoxyphenyl group, a dihydropyrimidinone group, and a pyridinylmethyl group. These groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis process would depend on the specific reactions used to introduce each group.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a phenyl ring, which is a six-membered ring with six carbon atoms. The ethoxy group is attached to the phenyl ring, and the pyridinylmethyl group is attached to the acetamide group.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the ethoxy group might undergo reactions typical of ethers, while the pyrimidine ring might undergo reactions typical of aromatic heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces it can form.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. Without more information, it’s difficult to predict exactly what this mechanism might be.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used. Without more information, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve studying its synthesis, its chemical reactions, its physical and chemical properties, and its potential uses. This could include testing its biological activity and investigating potential applications in fields like medicine or materials science.